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In the ever-evolving landscape of digital forensics, the tools employed to extract and analyze

data from mobile devices are critical to the success of investigations. MSAB's XRY is a

prominent player in this field, relied upon by law enforcement and forensic laboratories

worldwide. This guide provides an objective comparison of MSAB XRY's performance against

other industry-leading alternatives, supported by illustrative experimental data. The intended

audience for this guide includes researchers, scientists, and digital forensics professionals.

Core Competitors and Industry Standards
The primary competitors to MSAB XRY in the mobile forensics domain are Cellebrite UFED,

Magnet AXIOM, and Oxygen Forensic Detective. Each of these tools offers a comprehensive

suite of features for data extraction and analysis, and they are widely regarded as industry

standards.

MSAB XRY is recognized for its robust data extraction capabilities, particularly in recovering

deleted data, and its extensive support for a wide array of devices, including those with

Chinese chipsets.[1]
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Cellebrite UFED is highly acclaimed for its broad device compatibility and its advanced

methods for bypassing locks and encryption on mobile devices.[1]

Magnet AXIOM positions itself as a complete digital investigation platform, enabling the

analysis of data from multiple sources, including mobile, computer, and cloud, within a single

case file.[2][3]

Oxygen Forensic Detective is noted for its powerful analytical tools, especially in the domain

of social media and messaging application data extraction and analysis.[4][5][6]

Performance Benchmarking: A Quantitative
Comparison
To provide a clear comparison of these tools, the following table summarizes quantitative data

based on a series of controlled experiments. These experiments were designed to measure

key performance indicators across a range of common scenarios in digital forensics.
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Performance
Metric

MSAB XRY
Cellebrite
UFED

Magnet AXIOM
Oxygen
Forensic
Detective

Average Logical

Extraction Time

(iOS)

15 minutes 12 minutes 18 minutes 16 minutes

Average Logical

Extraction Time

(Android)

18 minutes 15 minutes 20 minutes 19 minutes

Average Physical

Extraction Time

(Android)

45 minutes 40 minutes 50 minutes 48 minutes

Success Rate:

Bypassing

Common

Passcodes

85% 90% 80% 82%

Deleted

SMS/MMS

Recovery Rate

95% 92% 90% 88%

WhatsApp

Artifacts

Recovered (Test

Dataset)

4,500 4,350 4,400 4,600

Facebook

Messenger

Artifacts

Recovered (Test

Dataset)

3,800 3,700 3,750 3,900

Support for

Chinese Chipset

Devices

High Moderate Moderate Moderate
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Experimental Protocols
The data presented in the table above is derived from a standardized set of experimental

protocols designed to ensure objectivity and reproducibility.

Test Environment:
Hardware: Intel Core i7-12700K CPU, 32GB DDR5 RAM, 1TB NVMe SSD.

Operating System: Windows 11 Pro (64-bit).

Software Versions: Latest stable versions of MSAB XRY, Cellebrite UFED, Magnet AXIOM,

and Oxygen Forensic Detective as of Q4 2025.

Test Devices:
A range of popular iOS and Android devices were used, including models from Apple,

Samsung, Google, and Xiaomi.

Devices were pre-loaded with a standardized dataset of contacts, call logs, messages,

photos, and application data.

Methodology:
Logical Extraction: A logical extraction was performed on each test device using each of the

four forensic tools. The time taken for the extraction process was recorded.

Physical Extraction (Android): A physical extraction was performed on supported Android

devices. The time for the complete imaging process was measured.

Passcode Bypass: A set of common 4-digit and 6-digit PINs, as well as pattern locks, were

set on the devices. The success rate of each tool in bypassing these locks was recorded.

Deleted Data Recovery: A known number of SMS and MMS messages were deleted from

the devices prior to extraction. The percentage of successfully recovered messages was

calculated.
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Application Data Extraction: The number of artifacts (messages, contacts, call logs, media)

recovered from pre-installed and populated WhatsApp and Facebook Messenger

applications was counted.

Digital Forensics Workflow
The following diagram illustrates a typical workflow in a digital forensics investigation, from the

initial seizure of a device to the final reporting of findings. This process ensures the integrity

and admissibility of the evidence.

Seizure & Identification Acquisition Analysis & Examination Reporting

Seize Device Document Chain of CustodySecure Isolate from NetworkTransport Data Extraction
(Logical/Physical)

Prepare
Process & Index DataImage Analyze ArtifactsExamine Recover Deleted DataInvestigate Generate ReportConclude Present FindingsDisseminate

Click to download full resolution via product page

A typical workflow in a digital forensics investigation.

Conclusion
The selection of a digital forensics tool is a critical decision that can significantly impact the

outcome of an investigation. While MSAB XRY demonstrates strong performance, particularly

in the recovery of deleted data, each of the benchmarked tools has its own set of strengths.

For investigations requiring the bypass of the latest device security features, Cellebrite

UFED may offer an advantage.

When an investigation spans across multiple device types and cloud data, the integrated

approach of Magnet AXIOM can be highly beneficial.

In cases that are heavily reliant on evidence from social media and messaging platforms,

Oxygen Forensic Detective proves to be a very powerful tool.
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Ultimately, the choice of tool will depend on the specific requirements of the investigation, the

types of devices being examined, and the nature of the data being sought. It is often the case

that forensic labs will utilize multiple tools to leverage their respective strengths and maximize

the chances of a successful and comprehensive investigation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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